Cas no 89807-63-6 (2-Propen-1-one, 3-[4-(1,1-dimethylethyl)phenyl]-1-(4-nitrophenyl)-)

• Product Name: 2-Propen-1-one, 3-[4-(1,1-dimethylethyl)phenyl]-1-(4-nitrophenyl)-
• CAS No: 89807-63-6
• MF: C₁₉H₁₉NO₃
• MW: 309.359065294266
• MDL: MFCD04608286
• CID: 588687
• PubChem ID: 5958083
• Update Time: 2025-05-24

2-Propen-1-one, 3-[4-(1,1-dimethylethyl)phenyl]-1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-[4-(1,1-dimethylethyl)phenyl]-1-(4-nitrophenyl)-
• 3-(4-tert-butylphenyl)-1-(4-nitrophenyl)prop-2-en-1-one
• Z46032900
• MFCD04608286
• 3-(4-(tert-Butyl)phenyl)-1-(4-nitrophenyl)prop-2-en-1-one
• (2E)-3-(4-tert-Butylphenyl)-1-(4-nitrophenyl)prop-2-en-1-one
• 89807-63-6
• (E)-3-(4-tert-butylphenyl)-1-(4-nitrophenyl)prop-2-en-1-one

• MDL： MFCD04608286
• Inchi： 1S/C19H19NO3/c1-19(2,3)16-9-4-14(5-10-16)6-13-18(21)15-7-11-17(12-8-15)20(22)23/h4-13H,1-3H3/b13-6+
• InChI Key： PYDCLHKJDJWDKG-AWNIVKPZSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])/C=C/C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 309.136
• Monoisotopic Mass: 309.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 62.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on 2-Propen-1-one, 3-[4-(1,1-dimethylethyl)phenyl]-1-(4-nitrophenyl)-

Research Brief on 2-Propen-1-one, 3-[4-(1,1-dimethylethyl)phenyl]-1-(4-nitrophenyl)- (CAS: 89807-63-6)

The compound 2-Propen-1-one, 3-[4-(1,1-dimethylethyl)phenyl]-1-(4-nitrophenyl)- (CAS: 89807-63-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of biologically active molecules. Its unique structural features, including the presence of a nitro group and a tert-butylphenyl moiety, make it a versatile scaffold for the development of novel pharmacophores. Researchers have explored its utility in the design of inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most promising applications of 2-Propen-1-one, 3-[4-(1,1-dimethylethyl)phenyl]-1-(4-nitrophenyl)- is in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against protein kinases involved in cancer cell proliferation. The study utilized molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, paving the way for further optimization.

In addition to its role in kinase inhibition, this compound has also been investigated for its anti-inflammatory properties. A recent preprint on bioRxiv reported that it modulates the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines in macrophage cells. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs.

The synthesis of 2-Propen-1-one, 3-[4-(1,1-dimethylethyl)phenyl]-1-(4-nitrophenyl)- has been optimized in several recent studies. A 2022 paper in Organic Letters described a novel catalytic method for its preparation, achieving higher yields and improved purity compared to traditional approaches. This advancement is critical for scaling up production and facilitating further pharmacological studies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future research. However, the growing body of evidence supporting its biological activity and therapeutic potential underscores its importance in the field of medicinal chemistry.

In conclusion, 2-Propen-1-one, 3-[4-(1,1-dimethylethyl)phenyl]-1-(4-nitrophenyl)- (CAS: 89807-63-6) represents a valuable scaffold for drug discovery. Its diverse biological activities and recent synthetic advancements position it as a compound of interest for further investigation. Continued research efforts will be essential to unlock its full therapeutic potential and address existing challenges.